N-(4-{[(4-isobutylphenyl)sulfonyl]amino}phenyl)-N-methylacetamide

• IUPAC Name: N-methyl-N-[4-[[4-(2-methylpropyl)phenyl]sulfonylamino]phenyl]acetamide
• InChI: InChI=1S/C19H24N2O3S/c1-14(2)13-16-5-11-19(12-6-16)25(23,24)20-17-7-9-18(10-8-17)21(4)15(3)22/h5-12,14,20H,13H2,1-4H3
• InChI Key: WBUAPFGOLMZCSE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)N(C)C(=O)C
• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol

Description

N-(4-{[(4-isobutylphenyl)sulfonyl]amino}phenyl)-N-methylacetamide represents a class of compounds with significant chemical and biological properties. These molecules are often studied for their potential in various applications, including their role as intermediates in the synthesis of more complex molecules or potential therapeutic agents due to their unique chemical structures and properties.

Synthesis Analysis

The synthesis of compounds similar to N-(4-{[(4-isobutylphenyl)sulfonyl]amino}phenyl)-N-methylacetamide often involves multi-step chemical reactions, starting from basic aromatic compounds or amino acids. These processes may include acetylation, sulfonylation, and amide formation steps, utilizing specific reagents and catalysts to introduce the sulfonyl and acetamide groups into the aromatic framework. For example, the synthesis of related sulfonamide and acetamide derivatives has been reported through reactions involving sulfonyl chlorides and amines or amino acids in the presence of base catalysts (Sharma et al., 2018).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by the presence of a sulfonyl group attached to an aromatic ring, which is further linked to an acetamide moiety. This structural arrangement contributes to the molecule's physicochemical properties, such as its solubility, reactivity, and potential interactions with biological targets. Advanced techniques like X-ray crystallography, NMR, and IR spectroscopy are commonly employed to elucidate the precise molecular configuration and confirm the presence of key functional groups (Apostol et al., 2021).

Chemical Reactions and Properties

Compounds like N-(4-{[(4-isobutylphenyl)sulfonyl]amino}phenyl)-N-methylacetamide can participate in various chemical reactions, including further functionalization of the aromatic ring, amidation, and coupling reactions. These reactions can modify the molecule's chemical properties and enhance its biological activity. The presence of the sulfonyl and acetamide groups also influences the compound's reactivity, making it a versatile intermediate for the synthesis of more complex molecules (Cremlyn & Pannell, 1978).

Physical Properties Analysis

The physical properties of N-(4-{[(4-isobutylphenyl)sulfonyl]amino}phenyl)-N-methylacetamide, such as melting point, boiling point, and solubility, are determined by its molecular structure. The polar sulfonyl and acetamide groups contribute to the compound's solubility in polar solvents, which is crucial for its application in pharmaceutical formulations and chemical reactions (Zhong-cheng & Wan-yin, 2002).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards nucleophiles or electrophiles, are significantly influenced by the functional groups present in the molecule. The acetamide and sulfonyl functionalities in N-(4-{[(4-isobutylphenyl)sulfonyl]amino}phenyl)-N-methylacetamide play a crucial role in its chemical behavior, affecting its interactions with biological targets and its stability under various conditions (Evans, 2007).